Thiophene, 3-methoxy-2-(methylthio)-

• Molecular Formula: C6H8OS2
• Molecular Weight: 160.3 g/mol
• IUPAC Name: 3-methoxy-2-methylsulfanylthiophene
• InChI: InChI=1S/C6H8OS2/c1-7-5-3-4-9-6(5)8-2/h3-4H,1-2H3
• InChI Key: BHQACATVOAELFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC=C1)SC

Description

Thiophene, 3-methoxy-2-(methylthio)- is a useful research compound. Its molecular formula is C6H8OS2 and its molecular weight is 160.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiophene, 3-methoxy-2-(methylthio)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiophene, 3-methoxy-2-(methylthio)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 21 g of 3-methoxythiophene in diethyl ether at -40° C. was added 115 ml of a 1.6 molar hexane solution of n-butyllithium. The mixture was warmed slowly over 10 minutes to 0° C., then refluxed for 1 hour, was cooled to -78° C. and a solution containing 21.4 g of dimethyldisulphide in 100 ml of diethyl ether was added. The reaction mixture was warmed to room temperature and stirred for 30 minutes, was poured into water and the organic layer washed with water, with brine, and was then dried over magnesium sulphate and evaporated to dryness.